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Compound of Interest

Compound Name: 1-Bromo-4-nitrobenzene-d4

Cat. No.: B561865

Technical Support Center: 1-Bromo-4-nitrobenzene-
d4

This guide provides essential safety, handling, and troubleshooting information for researchers,
scientists, and drug development professionals working with 1-Bromo-4-nitrobenzene-d4.

Frequently Asked Questions (FAQSs)

Q1: What is 1-Bromo-4-nitrobenzene-d4 and what are its primary hazards?

Al: 1-Bromo-4-nitrobenzene-d4 (CAS: 350820-19-8) is a deuterated form of 1-Bromo-4-
nitrobenzene.[1] It is a solid, typically appearing as a light yellow or off-white to brown powder.
[1][2][3] The primary hazards associated with this chemical are:

» Acute Toxicity: It is harmful if swallowed, inhaled, or if it comes into contact with skin (Acute
Toxicity, Category 4).[1][3][4][5]

e [Irritation: It causes serious eye irritation (Category 2) and skin irritation (Category 2).[1][3][4]
[5][6] It may also cause respiratory irritation.[3][4][5][6]

» Organ Toxicity: It may cause damage to organs, including the liver, blood, and reproductive
system, through prolonged or repeated exposure.[4][5]
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o Methemoglobinemia: Absorption into the body can lead to the formation of methemoglobin,
which can cause cyanosis (a bluish discoloration of the skin).[1][2] The onset of these
symptoms may be delayed.[1][2]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

A2: A comprehensive risk assessment should always be conducted. However, the following
PPE is required as a minimum:

Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming
to NIOSH (US) or EN166 (EU) standards.[1][2]

» Hand Protection: Handle with chemically resistant gloves (e.g., nitrile rubber). Dispose of
contaminated gloves after use in accordance with good laboratory practices.[1]

» Body Protection: Wear impervious clothing, such as a lab coat, to prevent skin exposure.[1]

[2]

» Respiratory Protection: All handling of the solid material should be done in a well-ventilated
area, preferably a chemical fume hood, to avoid dust formation.[1][3][6] If a risk assessment
shows that air-purifying respirators are necessary, use a full-face respirator with appropriate
cartridges.[1]

Q3: What are the correct storage conditions for 1-Bromo-4-nitrobenzene-d4?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[2]
[4][6] It should be stored at room temperature away from incompatible substances like strong
oxidizing agents and bases.[1][3][6]

Q4: What immediate actions should be taken in case of accidental exposure?
A4:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[2] Remove contact lenses if present and easy to do
s0.[1][4] Seek immediate medical attention.[2][4]
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o Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected skin area
with plenty of soap and water.[1][4] If irritation persists, seek medical attention.[4]

 Inhalation: Move the affected person to fresh air immediately.[1][2] If the person is not
breathing, provide artificial respiration.[1] Seek medical attention.[1][2]

 Ingestion: Do NOT induce vomiting.[2] Never give anything by mouth to an unconscious
person.[1][2] Rinse the mouth with water and call a physician or poison control center
immediately.[1][4]

Q5: How should a small spill of 1-Bromo-4-nitrobenzene-d4 be managed?

A5: For small spills, first ensure you are wearing the proper PPE.[1] Avoid generating dust.[1][6]
Carefully sweep or vacuum the spilled material and place it into a suitable, closed, and labeled
container for disposal.[1][2][3] Prevent the material from entering drains.[1][6] Clean the spill
area thoroughly.

Q6: What is the proper procedure for disposing of waste containing this chemical?

A6: Waste containing 1-Bromo-4-nitrobenzene-d4 is considered hazardous.[3] It must be
disposed of through a licensed professional waste disposal service.[1] The recommended
method is to dissolve the material in a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[1] Do not allow the product to enter drains.[1][6]

Troubleshooting Guide
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Problem Encountered

Possible Cause(s)

Recommended Solution(s)

User experiences skin or
respiratory irritation during
handling.

1. Inadequate Personal
Protective Equipment (PPE).2.
Handling outside of a chemical
fume hood.3. Improper
technique causing dust

generation.

1. Review and upgrade PPE.
Ensure gloves are intact and
the lab coat is fully buttoned.2.
Immediately move all handling
procedures into a certified
chemical fume hood.3. Handle
the material gently. Avoid
scooping or pouring quickly.
Use appropriate tools to

minimize dust.

Inconsistent or poor
experimental results (e.g., low

yield).

1. Compound degradation due
to improper storage.2.
Contamination from improper

handling.

1. Verify storage conditions
(cool, dry, tightly sealed, away
from light and incompatibles).
[2][4][6] Use a fresh batch of
the compound if degradation is
suspected.2. Always use clean
spatulas and glassware. Avoid
cross-contamination by
ensuring the work area is

clean before and after use.

Visible powder contamination
on lab bench or equipment

after use.

1. Ineffective spill cleanup.2.
Generation of dust that has

settled on surfaces.

1. Review spill cleanup
protocol. Ensure the area is
decontaminated after the solid
material is removed.2. Improve
handling techniques to
minimize dust.[1][2] Perform a
thorough decontamination of
the work area and equipment

after each use.

Quantitative Data Summary

The following table summarizes key physical and chemical properties for 1-Bromo-4-

nitrobenzene. Data for the deuterated version (d4) is expected to be very similar.
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Property Value Source(s)

350820-19-8 (d4) / 586-78-7

CAS Number [1]
(unlabelled)

Chemical Formula CeD4BrNO2 [1]

Molecular Weight ~202.01 g/mol [7]

Physical State Solid, crystalline powder [1112][3]
Light yellow / Off-white to

Appearance [11121[3]
brown

Melting Point 124 - 127 °C (255 - 261 °F) [11[3]

Boiling Point 255 - 256 °C (491 - 493 °F) [1]

Partition Coefficient (log Pow) 2.55 [1][6]

Experimental Protocols

Protocol 1: Standard Procedure for Weighing and
Handling

o Preparation: Before handling, ensure a certified chemical fume hood is operational.
Decontaminate the work surface. Assemble all necessary equipment (weigh boat, spatulas,
secondary container).

o Personal Protective Equipment: Don the required PPE, including a lab coat, safety goggles,
and chemically resistant gloves.

e Handling in Fume Hood: Place the stock container of 1-Bromo-4-nitrobenzene-d4, a weigh
boat on an analytical balance, and any receiving flasks inside the fume hood.

o Dispensing: Keeping the container inside the fume hood, carefully open it. Use a clean
spatula to gently transfer the desired amount of powder to the weigh boat. Avoid any actions
that could create dust.
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» Sealing and Storage: Securely close the stock container immediately after dispensing.
Return it to its designated storage location.[6]

» Transfer: Carefully transfer the weighed powder to the reaction vessel or for solution
preparation.

e Decontamination and Cleanup: Dispose of the used weigh boat and any contaminated
materials (e.g., wipes) in the designated hazardous waste container.[8] Wipe down the
spatula and the work surface inside the fume hood with an appropriate solvent.

Protocol 2: Emergency Response for a Small Spill

o Alert and Isolate: Alert personnel in the immediate area. Restrict access to the spill location.

o Assess and Equip: Ensure you are wearing the correct PPE (respirator may be required
depending on spill size and location).[1]

o Containment: If the powder is spreading, prevent further dispersal. Do not use air currents to
clean.

o Cleanup: Gently cover the spill with an absorbent pad if available to minimize dust
generation. Carefully sweep or scoop the material into a labeled container for hazardous
waste.[1][3] Avoid creating dust clouds.[1][6]

o Final Decontamination: Clean the spill area with a cloth dampened with a suitable solvent.
Place all cleanup materials into the hazardous waste container.

o Reporting: Report the incident to the laboratory supervisor or Environmental Health & Safety
(EHS) department, following institutional procedures.

Visual Workflows
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Caption: Workflow for the safe handling of 1-Bromo-4-nitrobenzene-d4.
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Caption: Logic diagram for first aid response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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